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Compound of Interest

Compound Name: Allyloxy propanol

Cat. No.: B3427768

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available high-purity
allyloxy propanol, a versatile reagent with applications in various fields of chemical synthesis
and materials science. This document outlines the different isomers available, lists prominent
commercial suppliers, and details the analytical methods for purity assessment. Furthermore, it
provides a representative synthesis and purification protocol for obtaining high-purity allyloxy
propanol.

Understanding Allyloxy Propanol Isomers

The term "allyloxy propanol” can refer to several isomers. The most common commercially
available isomers are 1-allyloxy-2-propanol and 3-allyloxy-1,2-propanediol. It is crucial for
researchers to distinguish between these compounds as their physical and chemical properties
differ.

e 1-Allyloxy-2-propanol (CAS: 21460-36-6): A monohydroxy ether.
o 3-Allyloxy-1,2-propanediol (CAS: 123-34-2): A diol, also known as glycerol a-monoallyl ether.

This guide will focus on both, with an emphasis on high-purity grades suitable for research and
development.

Commercial Suppliers and Purity Specifications
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A number of chemical suppliers offer high-purity grades of allyloxy propanol isomers, typically
with purities of 99% or greater. The following table summarizes the offerings from several
prominent suppliers. Researchers should always request a lot-specific Certificate of Analysis
(CoA) for detailed impurity profiles.

. . Analytical
Supplier Compound CAS Number Purity
Method
Gas
) ) 3-Allyloxy-1,2-
Sigma-Aldrich ] 123-34-2 99% Chromatography
propanediol
(GC)
High Purity
(exact % not
1-(Allyloxy)-2- » »
LGC Standards 21460-36-6 specified, sold as  Not specified
propanol
a reference
material)[1]
Gas
] 3-Allyloxy-1,2-
TCI Chemicals ] 123-34-2 >99.0% Chromatography
propanediol
(GC)
Gas
3-Allyloxy-1,2-
Avantor ] 123-34-2 >99.0% Chromatography
propanediol
(GC)
BOC Sciences Allyloxy Propanol  6180-67-2 95% Not specified

Note: This table is not exhaustive and other suppliers may be available.

Experimental Protocols

Synthesis of High-Purity Allyloxy Propanol via
Williamson Ether Synthesis

The Williamson ether synthesis is a widely used and robust method for the preparation of
ethers, including allyloxy propanol.[2][3] This method involves the reaction of an alcohol with
a strong base to form an alkoxide, which then acts as a nucleophile to displace a halide from
an alkyl halide.
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Reaction Scheme:
Figure 1: General workflow for the Williamson ether synthesis of allyloxy propanol.
Representative Protocol for the Synthesis of 1-Allyloxy-2-propanol:

o Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a
reflux condenser with a drying tube, and a dropping funnel is charged with sodium hydride
(NaH) as a 60% dispersion in mineral oil (1.1 equivalents) and anhydrous tetrahydrofuran
(THF). The flask is cooled in an ice bath.

» Deprotonation: Propylene glycol (1.0 equivalent) dissolved in anhydrous THF is added
dropwise to the stirred suspension of NaH over 30 minutes. The reaction mixture is then
allowed to warm to room temperature and stirred for an additional hour to ensure complete
formation of the alkoxide.

e Nucleophilic Substitution: Allyl bromide (1.05 equivalents) is added dropwise to the reaction
mixture at room temperature. The reaction is then heated to reflux and maintained at this
temperature for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC) or
gas chromatography (GC).

o Workup: After cooling to room temperature, the reaction is quenched by the slow addition of
water. The mixture is then transferred to a separatory funnel and the aqueous layer is
extracted with diethyl ether (3x). The combined organic layers are washed with brine, dried
over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced
pressure.

« Purification: The crude product is purified by fractional distillation under reduced pressure to
yield high-purity 1-allyloxy-2-propanol. The boiling point and refractive index should be
measured and compared to literature values.

Purity Determination by Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is the standard method for determining the purity of allyloxy propanol and identifying
any volatile impurities.
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Sample Preparation:

e Prepare a stock solution of the allyloxy propanol sample in a suitable solvent (e.qg.,
dichloromethane or methanol) at a concentration of approximately 1 mg/mL.

e Prepare a series of calibration standards of a certified reference material of the specific
allyloxy propanol isomer in the same solvent.

« If available, prepare a solution containing potential impurities for identification purposes.
GC-MS Parameters (lllustrative Example):
o GC System: Agilent 7890B or equivalent
e MS System: Agilent 5977A or equivalent

e Column: HP-5ms (30 m x 0.25 mm, 0.25 um film thickness) or equivalent non-polar column.
For better separation of alcohols, a polar column like a DB-WAX can also be used.

e Inlet Temperature: 250 °C
e Injection Volume: 1 pL (splitless or with a high split ratio)
e Oven Temperature Program:

o Initial temperature: 50 °C, hold for 2 minutes

o Ramp: 10 °C/min to 250 °C

o Hold: 5 minutes at 250 °C
o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
e MS Transfer Line Temperature: 280 °C
¢ lon Source Temperature: 230 °C

« lonization Mode: Electron lonization (El) at 70 eV
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e Scan Range: m/z 35-300
Data Analysis:

The purity is determined by calculating the peak area percentage of the main component
relative to the total area of all peaks in the chromatogram. Identification of impurities is
achieved by comparing their mass spectra with a library (e.g., NIST) and, if possible, by
comparing their retention times and mass spectra with those of authentic standards.

Figure 2: A logical workflow for the purity analysis of allyloxy propanol using GC-MS.

Conclusion

For researchers and professionals in drug development, securing high-purity starting materials
and reagents is paramount. This guide provides a foundational understanding of the
commercially available high-purity allyloxy propanol isomers, their suppliers, and the
necessary experimental protocols for their synthesis and analysis. It is strongly recommended
to obtain and carefully review the supplier's Certificate of Analysis for any specific lot of material
to ensure it meets the requirements of the intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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